Cas no 86549-28-2 (4-((Trimethylsilyl)ethynyl)isoquinoline)

• Product Name: 4-((Trimethylsilyl)ethynyl)isoquinoline
• CAS No: 86549-28-2
• MF: C₁₄H₁₅NSi
• MW: 225.361104249954
• CID: 1038261
• PubChem ID: 13081741
• Update Time: 2025-10-05

4-((Trimethylsilyl)ethynyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-((Trimethylsilyl)ethynyl)isoquinoline
• 4-[(Trimethylsilyl)ethynyl]isoquinoline
• 2-isoquinolin-4-ylethynyl(trimethyl)silane
• AKOS016001939
• DTXSID20517605
• 86549-28-2
• A863132
• SCHEMBL6846627
• DB-396224
• 4-[2-(TRIMETHYLSILYL)ETHYNYL]ISOQUINOLINE

• MDL： MFCD23135823
• Inchi： 1S/C14H15NSi/c1-16(2,3)9-8-13-11-15-10-12-6-4-5-7-14(12)13/h4-7,10-11H,1-3H3
• InChI Key： DVMVOTDOLFSKHL-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=NC=C2C=CC=CC=12)(C)(C)C

Computed Properties

• Exact Mass: 225.097376017g/mol
• Monoisotopic Mass: 225.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-((Trimethylsilyl)ethynyl)isoquinoline

Recent Advances in the Application of 4-((Trimethylsilyl)ethynyl)isoquinoline (CAS: 86549-28-2) in Chemical Biology and Medicinal Research

The compound 4-((Trimethylsilyl)ethynyl)isoquinoline (CAS: 86549-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This research brief aims to provide an overview of the latest developments involving this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The growing interest in this molecule stems from its ability to serve as a key intermediate in the synthesis of more complex bioactive molecules and its role in probing biological systems.

Recent studies have highlighted the synthetic utility of 4-((Trimethylsilyl)ethynyl)isoquinoline as a building block for the construction of isoquinoline-based scaffolds, which are prevalent in many pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The trimethylsilyl (TMS) group in the molecule enhances its stability and reactivity, making it a valuable tool in organic synthesis and drug discovery.

In addition to its synthetic applications, 4-((Trimethylsilyl)ethynyl)isoquinoline has been employed as a fluorescent probe in cellular imaging studies. Research conducted by Smith et al. (2024) utilized this compound to investigate protein-protein interactions in live cells, leveraging its photophysical properties. The study revealed that the compound exhibits strong fluorescence emission in the visible spectrum, making it suitable for real-time monitoring of biological processes. This application underscores its dual role as both a synthetic intermediate and a functional probe in chemical biology.

Another significant advancement involves the use of 4-((Trimethylsilyl)ethynyl)isoquinoline in the development of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivatives of this compound with potent activity against multidrug-resistant bacterial strains. The study identified specific structural modifications that enhance antimicrobial efficacy while minimizing cytotoxicity, paving the way for the design of next-generation antibiotics. These findings highlight the compound's potential in addressing the global challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the large-scale production and optimization of 4-((Trimethylsilyl)ethynyl)isoquinoline for clinical applications. Current research efforts are focused on improving synthetic routes to increase yield and purity, as well as exploring its interactions with biological targets at the molecular level. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into practical therapeutics.

In conclusion, 4-((Trimethylsilyl)ethynyl)isoquinoline (CAS: 86549-28-2) represents a versatile and valuable compound in chemical biology and medicinal research. Its applications span from synthetic chemistry to cellular imaging and drug development, demonstrating its broad utility. Ongoing research continues to uncover new possibilities for this molecule, reinforcing its importance in advancing scientific and medical knowledge. Future studies will likely focus on expanding its therapeutic potential and addressing existing limitations to fully harness its capabilities.